Cas no 6390-59-6 ([1,1'-Biphenyl]-2,2'-diol, 3,3'-bis(1,1-dimethylethyl)-5,5'-dimethyl-)

• Product Name: [1,1'-Biphenyl]-2,2'-diol, 3,3'-bis(1,1-dimethylethyl)-5,5'-dimethyl-
• CAS No: 6390-59-6
• MF: C₂₂H₃₀O₂
• MW: 326.472406864166
• CID: 389964
• PubChem ID: 10853602
• Update Time: 2025-04-19

[1,1'-Biphenyl]-2,2'-diol, 3,3'-bis(1,1-dimethylethyl)-5,5'-dimethyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,2'-diol, 3,3'-bis(1,1-dimethylethyl)-5,5'-dimethyl-
• 2-tert-butyl-6-(3-tert-butyl-2-hydroxy-5-methylphenyl)-4-methylphenol
• 6390-59-6
• AEDJUGFTXGHBTM-UHFFFAOYSA-N
• 3,3'-Di-tert-butyl-5,5'-dimethylbiphenyl-2,2'-diol
• 3,3'-Di-tert-butyl,5,5'-dimethylbiphenyl-2,2'-diol
• DTXSID90445885
• 3,3'-Di-tert-butyl-5,5'-dimethyl-[1,1'-biphenyl]-2,2'-diol
• SCHEMBL4886301

• Inchi： 1S/C22H30O2/c1-13-9-15(19(23)17(11-13)21(3,4)5)16-10-14(2)12-18(20(16)24)22(6,7)8/h9-12,23-24H,1-8H3
• InChI Key： AEDJUGFTXGHBTM-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C)=CC=1C(C)(C)C)C1=CC(C)=CC(=C1O)C(C)(C)C

Computed Properties

• Exact Mass: 326.224580195g/mol
• Monoisotopic Mass: 326.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 40.5Ų